1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride
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Overview
Description
1-Cyclopentyl-1H-pyrazole-5-sulfonyl chloride is an organic compound. It has a molecular weight of 234.70 and a molecular formula of C8H11ClN2O2S .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H11ClN2O2S/c9-14(12,13)8-5-10-11(6-8)7-3-1-2-4-7/h5-7H,1-4H2 . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
The physical form of this compound is liquid . .Scientific Research Applications
Chemical Synthesis and Heterocyclic Compounds
1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride is used in various chemical synthesis processes, particularly in the formation of heterocyclic compounds. For instance, the reaction of similar sulfonyl chlorides with amino-pyrazoles and amino-triazole leads to the formation of new heterocyclic systems like [1,3]oxazolo[5,4-d]pyrazolo[1,5-a]-pyrimidine and [1,3]oxazolo[5,4-d][1,2,4]triazolo[1,5-a]pyrimidine. These compounds are synthesized through processes involving sodium hydride, leading to the elimination of sulfur dioxide and cyclocondensation (Kornienko et al., 2014).
Catalyst in Chemical Reactions
Ionic liquids, such as 1-sulfopyridinium chloride, have been synthesized and characterized to act as efficient, homogeneous, and reusable catalysts for chemical reactions. For example, they are used in tandem Knoevenagel–Michael reactions of certain compounds with aldehydes under mild conditions (Moosavi‐Zare et al., 2013).
Development of Sulfonamide Derivatives
This compound is involved in the development of sulfonamide derivatives, which have significant applications in medicinal chemistry. These derivatives are synthesized through efficient methods and demonstrate the utility of sulfur-functionalized aminoacrolein derivatives (Tucker et al., 2015).
X-Ray Crystal Structure and Computational Study
The compound is used in the synthesis of novel derivatives, such as Pyrazolo[3,4-B]pyridin-3-Ol, whose structures are further analyzed through X-ray diffraction analysis and density functional theory (DFT) calculations. These studies provide insights into the geometric and electronic structure of the synthesized compounds, aiding in understanding their chemical behavior and potential applications (Shen et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
2-cyclopentylpyrazole-3-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O2S/c9-14(12,13)8-5-6-10-11(8)7-3-1-2-4-7/h5-7H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLHIGJZUQAGHLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC=N2)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1245807-09-3 |
Source
|
Record name | 1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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